N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide

• IUPAC Name: N-[(E)-pyridin-3-ylmethylideneamino]-3-(2,2,2-trifluoroethoxymethyl)benzamide
• InChI: InChI=1S/C16H14F3N3O2/c17-16(18,19)11-24-10-12-3-1-5-14(7-12)15(23)22-21-9-13-4-2-6-20-8-13/h1-9H,10-11H2,(H,22,23)/b21-9+
• InChI Key: VFQOHANADGOVBO-ZVBGSRNCSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NN=CC2=CN=CC=C2)COCC(F)(F)F
• Isomeric SMILES: C1=CC(=CC(=C1)C(=O)N/N=C/C2=CN=CC=C2)COCC(F)(F)F
• Molecular Formula: C16H14F3N3O2
• Molecular Weight: 337.30 g/mol

Description

N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide, commonly known as PFT-μ, is a potent and selective inhibitor of the protein phosphatase 2A (PP2A) enzyme. PP2A is a vital enzyme involved in the regulation of various cellular processes, including cell growth, division, and apoptosis. PFT-μ has been extensively studied for its potential applications in cancer therapy, neurodegenerative diseases, and viral infections.

Mechanism of Action

PFT-μ selectively inhibits the activity of the N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide enzyme by binding to its catalytic subunit. N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide is a heterotrimeric enzyme consisting of a catalytic subunit, a scaffolding subunit, and a regulatory subunit. PFT-μ binds to the catalytic subunit of N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide, preventing it from dephosphorylating its substrates. This leads to the accumulation of phosphorylated proteins, which can induce cell death in cancer cells or inhibit viral replication.
Biochemical and Physiological Effects:
PFT-μ has been shown to induce cell death in cancer cells by inhibiting the activity of N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide. This leads to the accumulation of phosphorylated proteins, which can activate apoptotic pathways. PFT-μ has also been shown to improve cognitive function in animal models of neurodegenerative diseases by inhibiting the activity of N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide in the brain. PFT-μ has been shown to reduce viral load in animal models of viral infections by inhibiting the activity of N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide, which is essential for viral replication.

Advantages and Limitations for Lab Experiments

PFT-μ is a potent and selective inhibitor of the N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide enzyme, making it an attractive tool for studying the role of N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide in various cellular processes. PFT-μ has been extensively characterized in vitro and in vivo, making it a well-established tool for scientific research. However, PFT-μ has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

The potential applications of PFT-μ in cancer therapy, neurodegenerative diseases, and viral infections are still being explored. Further research is needed to elucidate the molecular mechanisms underlying the effects of PFT-μ on cellular processes. The development of more potent and selective N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide inhibitors could also lead to the discovery of new therapeutic targets for various diseases.

Synthesis Methods

The synthesis of PFT-μ involves a multi-step process starting from commercially available reagents. The first step involves the reaction of 3-pyridinecarboxaldehyde and 2,2,2-trifluoroethylamine to form the Schiff base intermediate. This intermediate is then reacted with 3-aminobenzohydrazide to yield the final product, PFT-μ. The synthesis of PFT-μ has been optimized to achieve high yields and purity.

Scientific Research Applications

PFT-μ has been extensively studied for its potential applications in cancer therapy. N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide is a tumor suppressor enzyme, and its inhibition has been shown to induce cell death in cancer cells. PFT-μ has been shown to selectively inhibit the activity of N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide in cancer cells, leading to their death. PFT-μ has also been studied for its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide has been implicated in the pathogenesis of these diseases, and its inhibition has been shown to ameliorate the symptoms in animal models. PFT-μ has been shown to inhibit the activity of N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide in the brain, leading to improved cognitive function. PFT-μ has also been studied for its potential applications in viral infections, such as HIV and HCV. N'-(3-pyridinylmethylene)-3-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide has been shown to play a critical role in the replication of these viruses, and its inhibition has been shown to reduce viral load.